Cas no 1270288-73-7 ((2S)-2-amino-3-(6-methyl-3-pyridyl)propanoic acid)

• Product Name: (2S)-2-amino-3-(6-methyl-3-pyridyl)propanoic acid
• CAS No: 1270288-73-7
• MF: C₉H₁₂N₂O₂
• MW: 180.203782081604
• CID: 5292143
• PubChem ID: 96628880
• Update Time: 2025-06-27

(2S)-2-amino-3-(6-methyl-3-pyridyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-2-amino-3-(6-methylpyridin-3-yl)propanoic acid
• (2S)-2-amino-3-(6-methylpyridin-3-yl)propanoicacid
• H-3-Pal(6-Me)-OH
• (2S)-2-amino-3-(6-methyl-3-pyridyl)propanoic acid

• Inchi： 1S/C9H12N2O2/c1-6-2-3-7(5-11-6)4-8(10)9(12)13/h2-3,5,8H,4,10H2,1H3,(H,12,13)/t8-/m0/s1
• InChI Key： GDSXXYKEDGEVSD-QMMMGPOBSA-N
• SMILES： OC([C@H](CC1C=NC(C)=CC=1)N)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 185
• XLogP3: -2.1
• Topological Polar Surface Area: 76.2

Additional information on (2S)-2-amino-3-(6-methyl-3-pyridyl)propanoic acid

Introduction to (2S)-2-amino-3-(6-methyl-3-pyridyl)propanoic Acid (CAS No. 1270288-73-7)

(2S)-2-amino-3-(6-methyl-3-pyridyl)propanoic acid is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry due to its unique structural and functional properties. This compound, identified by the CAS number 1270288-73-7, is a derivative of the amino acid family, featuring a chiral center that contributes to its potential biological activity. The presence of a pyridine ring with a methyl substituent at the 6-position adds an additional layer of complexity, making it a candidate for various research applications.

The structural framework of (2S)-2-amino-3-(6-methyl-3-pyridyl)propanoic acid consists of an amino group at the 2-position, a carboxylic acid group at the terminal position, and a propanoic acid backbone modified with a 6-methyl-3-pyridyl side chain. This configuration suggests potential interactions with biological targets such as enzymes and receptors, which are critical for drug design and development. The chiral center at the 2-position further enhances its interest as a pharmacophore, allowing for the exploration of enantiomeric effects that can significantly influence biological activity.

In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways associated with various diseases. The pyridine moiety in (2S)-2-amino-3-(6-methyl-3-pyridyl)propanoic acid is particularly noteworthy, as pyridine derivatives are known to exhibit a wide range of biological activities. For instance, studies have shown that pyridine-based compounds can interact with metal ions, which are often involved in enzymatic reactions and signal transduction processes. This property makes it a valuable scaffold for designing drugs targeting neurological disorders, infectious diseases, and metabolic conditions.

One of the most compelling aspects of (2S)-2-amino-3-(6-methyl-3-pyridyl)propanoic acid is its potential role in drug discovery. The combination of an amino acid-like backbone with a pyridine side chain provides a unique chemical profile that can be exploited to develop new therapeutic agents. Current research is focusing on understanding how this compound interacts with specific biological targets and whether it can be modified to enhance its efficacy and selectivity. Preliminary studies suggest that derivatives of this compound may have promising applications in treating conditions such as cancer, inflammation, and neurodegenerative diseases.

The synthesis of (2S)-2-amino-3-(6-methyl-3-pyridyl)propanoic acid presents both challenges and opportunities for synthetic chemists. The need to maintain the stereochemistry at the chiral center while introducing the pyridine moiety requires careful planning and execution. Advances in synthetic methodologies have made it possible to produce this compound with high purity and yield, which is essential for subsequent biological testing. Techniques such as asymmetric synthesis and catalytic hydrogenation have been particularly useful in achieving the desired stereochemical outcome.

The pharmacological potential of (2S)-2-amino-3-(6-methyl-3-pyridyl)propanoic acid is further supported by computational studies that predict its interaction with various biological targets. Molecular docking simulations have been used to model how this compound might bind to enzymes such as kinases and phosphatases, which are key players in many signaling pathways. These studies provide valuable insights into the compound's mechanism of action and help guide the design of more potent derivatives.

In conclusion, (2S)-2-amino-3-(6-methyl-3-pyridyl)propanoic acid (CAS No. 1270288-73-7) represents an exciting opportunity for researchers in pharmaceutical chemistry and biochemistry. Its unique structural features, combined with its potential biological activity, make it a promising candidate for further investigation. As our understanding of its properties grows, so too does the likelihood that it will play a significant role in the development of new drugs to treat various diseases.